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Compound of Interest

Compound Name: Clopidogrel Related Compound C

Cat. No.: B7543444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the impurity limits for Clopidogrel as specified in

the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) monographs.

Understanding these differences is critical for pharmaceutical manufacturers and researchers

involved in the development, quality control, and global marketing of Clopidogrel drug

substances and products.

Data Presentation: Impurity Limits
The following tables summarize the quantitative limits for known and unknown impurities in

Clopidogrel Bisulfate (drug substance) and Clopidogrel Tablets (drug product) as per the

current USP and EP monographs.

Table 1: Comparison of Impurity Limits for Clopidogrel Bisulfate (Drug Substance)
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Impurity USP Limits
EP Limits (Clopidogrel
Hydrogen Sulphate)

Specified Impurities

Clopidogrel Related

Compound A
≤ 0.2%[1][2] Impurity A: ≤ 0.3%

First Enantiomer of Clopidogrel

Related Compound B
≤ 0.3%[1] Impurity B: ≤ 0.5%

Clopidogrel Related

Compound C
≤ 1.0%[1][2] Impurity C: ≤ 0.3%

Unspecified Impurities

Any Other Individual Impurity ≤ 0.1%[1][2] Any other impurity: ≤ 0.10%

Total Impurities

Total Impurities ≤ 1.5%[1][2] Total: ≤ 1.0%

Disregard Limit < 0.05%[3] -

Table 2: Comparison of Impurity Limits for Clopidogrel Tablets (Drug Product)
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Impurity USP Limits
EP Limits (Clopidogrel
Tablets)

Specified Impurities

Clopidogrel Related

Compound A
≤ 0.2%[4] Impurity A: ≤ 0.5%

Clopidogrel Related

Compound C
≤ 1.0%[4] Impurity C: ≤ 0.5%

Unspecified Impurities

Any Other Single Impurity

(excluding Clopidogrel Related

Compound B)

≤ 0.2%[4] Any other impurity: ≤ 0.2%

Total Impurities

Total Impurities (excluding

Clopidogrel Related

Compound B)

≤ 1.2%[4] Total: ≤ 1.0%

Experimental Protocols
The determination of impurities in both the USP and EP monographs relies on High-

Performance Liquid Chromatography (HPLC). While the fundamental principle is the same,

there are notable differences in the methodologies.

United States Pharmacopeia (USP) Methodology
The USP employs a gradient HPLC method for the analysis of organic impurities in Clopidogrel

Bisulfate.

Chromatographic System:

Mode: Liquid Chromatography (LC)[3]

Detector: UV, 220 nm[3]
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Column: 3.9-mm × 15-cm; 5-µm packing L1[3]

Column Temperature: 30°C[3]

Flow Rate: 1 mL/min[3]

Injection Volume: 10 µL[3]

Mobile Phase: A gradient mixture of Solution A (acetonitrile) and Solution B (methanol)

with a buffer of 0.96 g/L sodium 1-pentanesulfonate adjusted to a pH of 2.5 with

phosphoric acid.[3]

Sample Preparation:

Diluent: Acetonitrile and Buffer (60:40)[3]

Sample Solution: 6.5 mg/mL of Clopidogrel Bisulfate in Diluent.[3]

European Pharmacopoeia (EP) Methodology
The EP also utilizes an HPLC method for the determination of related substances. The

following details are based on information from the British Pharmacopoeia (BP), which is

harmonized with the EP.

Chromatographic System (for Clopidogrel Hydrogen Sulfate Tablets):

Column: Agilent Ultron ES-OVM (150 mm x 4.6 mm, 5 μm)[5]

Mobile Phase: Acetonitrile and a 0.01M Potassium dihydrogen orthophosphate buffer

(25:75, v/v).[5]

Flow Rate: 1.0 mL/min[5]

Detection: 220 nm[5]

Injection Volume: 10 µL[5]

Column Temperature: 25°C[5]
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Chromatographic System (for Clopidogrel Besilate Tablets - Impurity C Test):

Column: Agilent Ultron ES-OVM (150 mm x 4.6 mm, 5 μm)[6]

Mobile Phase: Acetonitrile and a buffer of 1.36 g/L Potassium dihydrogen orthophosphate

adjusted to pH 4.7 (25:75, v/v).[6]

Flow Rate: 1.0 mL/min[6]

Detection: Not specified in the provided abstract.

Injection Volume: 10 µL[6]

Column Temperature: 25°C[6]

Mandatory Visualization
The following diagram illustrates the general workflow for comparing the impurity limits in the

USP and EP monographs.
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Caption: Workflow for Comparing USP and EP Clopidogrel Impurity Monographs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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